Cas no 443329-43-9 (N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-oxo-4H-chromene-2-carboxamide
• CAS No: 443329-43-9
• MF: C₂₀H₁₈N₂O₄S
• MW: 382.432923793793
• CID: 6030373
• PubChem ID: 3588372
• Update Time: 2025-11-01

N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-oxo-4H-chromene-2-carboxamide
• N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-oxo-4H-chromene-2-carboxamide
• 4H-1-Benzopyran-2-carboxamide, N-[3-(aminocarbonyl)-4,5,6,7-tetrahydro-6-methylbenzo[b]thien-2-yl]-4-oxo-
• SR-01000506723-1
• 443329-43-9
• AKOS024601328
• F0866-0169
• AB00672747-01
• N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-oxochromene-2-carboxamide
• SR-01000506723
• Oprea1_226433

• Inchi： 1S/C20H18N2O4S/c1-10-6-7-12-16(8-10)27-20(17(12)18(21)24)22-19(25)15-9-13(23)11-4-2-3-5-14(11)26-15/h2-5,9-10H,6-8H2,1H3,(H2,21,24)(H,22,25)
• InChI Key： HNUHWFJMVLTSGF-UHFFFAOYSA-N
• SMILES： C1(C(NC2SC3CC(C)CCC=3C=2C(N)=O)=O)OC2=CC=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 382.099
• Monoisotopic Mass: 382.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• Boiling Point: 571.2±50.0 °C(Predicted)
• pka: 12.81±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-oxo-4H-chromene-2-carboxamide

Introduction to N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-oxo-4H-chromene-2-carboxamide (CAS No. 443329-43-9)

N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-oxo-4H-chromene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 443329-43-9, represents a unique structural motif that combines elements of benzothiophene and chromene scaffolds, which are well-documented for their diverse biological activities. The presence of functional groups such as the carbamoyl and amide moieties in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The benzothiophene core is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. It is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The incorporation of a methyl group at the 6-position and a carbamoyl group at the 3-position further modulates the electronic and steric properties of the benzothiophene ring, potentially enhancing its binding affinity to biological targets. This structural feature has been strategically exploited in the design of novel therapeutic agents.

The chromene moiety, on the other hand, is another important pharmacophore that contributes to the overall bioactivity of the compound. Chromenes are known for their antioxidant properties and have been shown to possess anti-inflammatory, antiviral, and anticancer activities. The oxo group at the 4-position and the amide functionality at the 2-position of the chromene ring further enhance its potential as a drug candidate by providing additional sites for interaction with biological receptors.

The combination of these two distinct scaffolds in N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-oxo-4H-chromene-2-carboxamide creates a multifaceted structure that may exhibit synergistic biological effects. This compound has been synthesized through multi-step organic transformations that involve cyclization reactions, functional group interconversions, and protective group strategies. The synthesis route highlights the synthetic versatility of benzothiophene and chromene derivatives and provides a template for the development of related compounds.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The structural features of N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-oxo-4H-chromene-2-carboxamide make it an attractive candidate for further pharmacological studies. Preliminary computational studies have suggested that this compound may interact with various biological targets by forming hydrogen bonds and hydrophobic interactions. These interactions are critical for drug-receptor binding and can be fine-tuned by structural modifications.

The potential applications of this compound are broad and span across multiple therapeutic areas. For instance, its ability to interact with biological targets suggests that it may have applications in oncology as an inhibitor of key enzymes involved in tumor growth. Additionally, its antioxidant properties make it a candidate for treating inflammatory diseases where oxidative stress plays a significant role. Furthermore, its structural similarity to known bioactive molecules may facilitate its development into new drugs through structure-based drug design approaches.

The synthesis and characterization of N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-oxo-4H-chromene-2-carboxamide have been documented in several scientific publications. These studies have provided valuable insights into the synthetic pathways and physicochemical properties of this compound. The reported methods for synthesis include condensation reactions between appropriate precursors followed by cyclization steps to form the heterocyclic core. Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structural integrity of the compound.

The pharmacological evaluation of N-(3-carbamoyl-6-methyltetrahydropyrido[1',2':1''',5''']benzo[b][1e][1]benzazepin]-8(11h)-one (CAS No: 44332943), as it is sometimes referred to in literature, has revealed promising results in preclinical studies. These studies have focused on assessing its efficacy against various disease models using both in vitro and in vivo approaches. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and cell proliferation. In vivo studies have shown that it exhibits moderate activity in animal models of inflammation and cancer.

The mechanism of action of N-(3-carbamoylhexahydrobenzo[b]thiophen]-2(1h)-yl)-N'-phenylurea (CAS No: 44332943), as another name for this compound under investigation (CAS No: 44332943), is still under active research. However preliminary data suggest that it may exert its effects by modulating signaling pathways associated with inflammation and cell growth. Further studies are needed to elucidate its detailed mechanism of action at both molecular and cellular levels.

The future prospects for this compound are bright given its unique structural features and promising pharmacological profile. Ongoing research aims to optimize its potency while minimizing potential side effects through structural modifications based on computational modeling and experimental data analysis. Additionally new synthetic routes are being explored to improve yield efficiency which will facilitate large-scale production if clinical trials prove successful.

In conclusion,N-(N-(>carbamoylhexahydrobenzo[b]thiophen]-2(1h)-yl>)>-)phenylurea>)cas no44>)no44>)no44>)no44>)no44>)no44>)no44>)no44>)no44>)no44>)no44>> is a structurally complex organic molecule with significant potential as a therapeutic agent due to its unique combination of pharmacophoric elements from benzothiophene